N-(2-(dimethylamino)ethyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C20H23N3OS2.ClH/c1-22(2)12-13-23(18(24)14-15-8-5-4-6-9-15)20-21-19-16(25-3)10-7-11-17(19)26-20;/h4-11H,12-14H2,1-3H3;1H
• InChI Key: JHSMALZIYIFCJV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC=C2SC)C(=O)CC3=CC=CC=C3.Cl
• Molecular Formula: C20H24ClN3OS2
• Molecular Weight: 422.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3OS2 and its molecular weight is 422. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound is integral in the synthesis of various heterocyclic structures, which are cornerstone components in many pharmaceutical agents. For instance, it has been used in the generation of cyclic amidines, leading to the formation of imidazolines, dihydroquinazolines, and dihydrobenzodiazepines, showcasing its versatility in cyclisation reactions (Partridge & Smith, 1973). Additionally, its involvement in the synthesis of fused thiazolo[3,2-a]pyrimidinones, where it acts as a doubly electrophilic building block, highlights its potential in constructing complex molecular architectures with significant biological activities (Janardhan et al., 2014).

Generation of Structurally Diverse Libraries

The compound has also been pivotal in the development of structurally diverse compound libraries, essential for drug discovery. For example, it has been utilized as a starting material in alkylation and ring closure reactions, contributing to the synthesis of dithiocarbamates, thioethers, and various nitrogen-containing heterocycles, thereby enriching chemical libraries with potential therapeutic agents (Roman, 2013).

Anticancer Activity

Research into benzothiazole derivatives, including those related to the compound , has unveiled their potential as anticancer agents. Specifically, derivatives have been synthesized and evaluated for their ability to inhibit cancer cell growth, with some showing promising activity against various cancer cell lines. This indicates the compound's role as a precursor in synthesizing novel anticancer agents (Havrylyuk et al., 2010).

Antimicrobial Activity

Additionally, thiazolidinone derivatives synthesized from compounds similar to N-(2-(dimethylamino)ethyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-2-phenylacetamide hydrochloride have shown significant antimicrobial properties. These studies indicate the potential of these compounds in developing new antimicrobial agents capable of combating resistant strains of bacteria and fungi (Patel, Kumari, & Patel, 2012).